Cas no 803697-54-3 (N-2-chloro-5-(trifluoromethyl)phenyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide)

• Product Name: N-2-chloro-5-(trifluoromethyl)phenyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide
• CAS No: 803697-54-3
• MF: C₁₆H₁₅ClF₃N₃O₂S
• MW: 405.822411775589
• CID: 5476552
• Update Time: 2025-05-30

N-2-chloro-5-(trifluoromethyl)phenyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(4-oxo-6-propyl-1H-pyrimidin-2-yl)sulfanyl]acetamide
• N-2-chloro-5-(trifluoromethyl)phenyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide

• Inchi： 1S/C16H15ClF3N3O2S/c1-2-3-10-7-13(24)23-15(21-10)26-8-14(25)22-12-6-9(16(18,19)20)4-5-11(12)17/h4-7H,2-3,8H2,1H3,(H,22,25)(H,21,23,24)
• InChI Key： JTCAKWIBHQJRHB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C(F)(F)F)=CC=C1Cl)(=O)CSC1NC(CCC)=CC(=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-2-chloro-5-(trifluoromethyl)phenyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide

N-2-chloro-5-(trifluoromethyl)phenyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide (CAS No. 803697-54-3): A Comprehensive Overview

N-2-chloro-5-(trifluoromethyl)phenyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide (CAS No. 803697-54-3) is a specialized chemical compound with significant potential in pharmaceutical and agrochemical research. This sulfanylacetamide derivative features a unique molecular structure, combining a chloro-trifluoromethylphenyl group with a propyl-dihydropyrimidinone moiety, making it a subject of interest for drug discovery and crop protection applications.

The compound's molecular formula and structural characteristics contribute to its potential as a bioactive molecule. Researchers are particularly interested in its possible enzyme inhibition properties, which could lead to applications in managing metabolic disorders or plant diseases. The presence of both chloro and trifluoromethyl groups enhances its binding affinity to biological targets, while the dihydropyrimidinone core offers structural versatility for further chemical modifications.

In pharmaceutical contexts, compounds with similar structures to N-2-chloro-5-(trifluoromethyl)phenyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide have shown promise as kinase inhibitors and anti-inflammatory agents. The sulfanylacetamide linkage in particular has been associated with improved pharmacokinetic properties in drug candidates. Current research trends focus on optimizing such molecules for better target selectivity and metabolic stability.

For agrochemical applications, the trifluoromethylphenyl component of this compound suggests potential as a pesticide intermediate or herbicide precursor. The agricultural industry continues to seek novel compounds that combine efficacy with environmental safety, and derivatives of 803697-54-3 may offer solutions to emerging challenges in crop protection and sustainable agriculture.

The synthesis of N-2-chloro-5-(trifluoromethyl)phenyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide typically involves multi-step organic reactions, with careful control of conditions to ensure proper regioselectivity and yield optimization. Recent advances in green chemistry approaches have made the production of such complex molecules more efficient and environmentally friendly, addressing growing concerns about chemical sustainability in industrial processes.

Analytical characterization of this compound requires sophisticated techniques including HPLC, mass spectrometry, and NMR spectroscopy. The quality control parameters for CAS 803697-54-3 are particularly stringent due to its potential applications in sensitive research areas. Proper storage conditions typically involve protection from moisture and light to maintain compound stability over time.

Market demand for specialized compounds like N-2-chloro-5-(trifluoromethyl)phenyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide continues to grow, driven by expanding research in precision medicine and smart agriculture. Suppliers offering high-purity samples with comprehensive analytical documentation are particularly valued by research institutions and pharmaceutical developers.

Future research directions for this compound may explore its potential in cancer therapeutics, given the known activity of similar dihydropyrimidinone derivatives against various cancer cell lines. Additionally, its application in material science as a building block for functional materials represents another promising avenue for investigation.

For researchers working with 803697-54-3, proper safety protocols should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, all chemical substances require careful handling in controlled laboratory environments.

The intellectual property landscape surrounding N-2-chloro-5-(trifluoromethyl)phenyl-2-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)sulfanylacetamide is evolving, with potential patent applications covering its synthesis methods, derivatives, and specific applications. Companies investing in this chemical space are advised to conduct thorough patent searches before developing commercial products.

As the scientific community continues to explore the potential of sulfanylacetamide derivatives, compounds like CAS 803697-54-3 will likely play increasingly important roles in addressing global challenges in healthcare and food security. Its unique structural features position it as a valuable building block for next-generation therapeutic agents and agricultural solutions.